2-(3,5-Dimethoxyphenylamino)-4-methylamino-6-chloro-1,3,5-triazine

• Molecular Formula: C12H14ClN5O2
• Molecular Weight: 295.72 g/mol
• IUPAC Name: 6-chloro-2-N-(3,5-dimethoxyphenyl)-4-N-methyl-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C12H14ClN5O2/c1-14-11-16-10(13)17-12(18-11)15-7-4-8(19-2)6-9(5-7)20-3/h4-6H,1-3H3,(H2,14,15,16,17,18)
• InChI Key: SSEXUDGDPOTCRX-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC(=N1)Cl)NC2=CC(=CC(=C2)OC)OC

Description

2-(3,5-Dimethoxyphenylamino)-4-methylamino-6-chloro-1,3,5-triazine is a useful research compound. Its molecular formula is C12H14ClN5O2 and its molecular weight is 295.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was synthesized from 2-methylamino-4,6-dichloro-1,3,5-triazine and 3,5-dimethoxyaniline using a similar procedure to the one used in 2. Yield: 73%; Tm 240° C.; FTIR (CH2Cl2/KBr) 3338, 3254, 3136, 3118, 3001, 2955, 2939, 2907, 2838, 1638, 1614, 1583, 1560, 1536, 1484, 1468, 1455, 1431, 1422, 1397, 1384, 1273, 1251, 1228, 1206, 1191, 1176, 1151, 1127, 1072, 1064, 986, 923, 874, 846, 836, 805, 795, 739, 717, 683 cm−1; 1H NMR (300 MHz, DMSO-d6, 298 K) δ 10.02, 9.84 (s, s, 1H), 8.12, 8.00 (s, s, 1H), 7.08, 7.00 (s, s, 2H), 6.19 (s, 1H), 3.71 (s, 6H), 2.85, 2.80 (s, d, 3J=4.7 Hz, 3H) ppm; 13C NMR (75 MHz, DMSO-d6): δ 168.3, 167.5, 165.8, 165.7, 163.6, 163.0, 160.2, 140.6, 140.5, 98.5, 98.1, 94.9, 94.5, 54.9, 27.4, 27.2 ppm; HRMS (EI) calcd. for C12H14ClN5O2 (m/e): 295.0836. found: 295.0843.